Cas no 50509-76-7 (4-Bromo-2-trifluoromethylbenzo[h]quinoline)

4-Bromo-2-trifluoromethylbenzo[h]quinoline structure
50509-76-7 structure
Product Name:4-Bromo-2-trifluoromethylbenzo[h]quinoline
CAS No:50509-76-7
MF:C14H7BrF3N
MW:326.111293077469
CID:933873
PubChem ID:629946
Update Time:2025-04-19

4-Bromo-2-trifluoromethylbenzo[h]quinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-trifluoromethylbenzo[h]quinoline
    • 4-bromo-2-(trifluoromethyl)benzo[h]quinoline
    • 50509-76-7
    • DB-262954
    • DTXSID80348073
    • WGBFMVUMOCFRSY-UHFFFAOYSA-N
    • Inchi: 1S/C14H7BrF3N/c15-11-7-12(14(16,17)18)19-13-9-4-2-1-3-8(9)5-6-10(11)13/h1-7H
    • InChI Key: WGBFMVUMOCFRSY-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(F)(F)F)N=C2C=1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 324.97140g/mol
  • Monoisotopic Mass: 324.97140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 12.9Ų
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